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Compound of Interest

Compound Name: 2'-Bromo-5'-iodoacetophenone
CAS No.: 1261581-18-3
Cat. No.: B2833845
Get Quote
. J

Executive Summary

This guide provides the operational standard for the handling and disposal of 2'-Bromo-5'-
iodoacetophenone (1-(2-bromo-5-iodophenyl)ethanone).[1]

CRITICAL DISTINCTION: It is vital to distinguish this compound (Ring-substituted) from alpha-
bromoacetophenones (Phenacyl bromides).[1] While 2'-Bromo-5'-iodoacetophenone is a
halogenated aromatic irritant, it lacks the extreme lachrymatory (tear gas) potency of its alpha-
substituted isomers.[1] However, due to the heavy halogen load (Bromine and lodine), it
requires strict segregation from general organic waste to prevent the formation of toxic
byproducts (dioxins/furans) during incineration.

Part 1: Chemical Identity & Hazard Profile[1][2]

Before disposal, verification of the chemical identity is required to select the correct waste
stream.[2]

Physicochemical Properties
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Property

Data /| Characteristic

Operational Implication

Chemical Structure

Ring-substituted

Acetophenone

Stable under normal storage;
not an alkylating agent like

phenacyl bromide.[1]

Physical State

Solid (Crystalline)

Dust generation is the primary

inhalation risk.

Halogen Content

High (Br + 1)

MUST be incinerated in a
facility equipped with halogen

scrubbers.

Solubility

Low in water; Soluble in DCM,
DMSO

Do not attempt to dilute with

water for drain disposal.

Reactivity

Incompatible with strong

oxidizers

violent reaction risk; segregate

from nitric/sulfuric acid waste.

Hazard Classification (GHS)

o Skin/Eye Irritation: Category 2/2A (Causes serious irritation).

o STOT-SE: Category 3 (Respiratory irritation).[1][3]

e Environmental: Toxic to aquatic life with long-lasting effects (due to lodine stability).[1]

Part 2: Operational Handling & Containment

To ensure sample integrity and operator safety, the following workflow applies. This prevents

cross-contamination and minimizes exposure during the transfer to waste containers.

Workflow Visualization
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Start: Handling 2'-Bromo-5'-iodoacetophenone

1. Don PPE:
Nitrile Gloves (Double) + Safety Glasses

2. Weighing/Transfer:
Use Anti-Static Spatula

Absorb with Vermiculite 4. Experimental Use
Place in Solid Waste (Synthesis/Analysis)

5. Segregate Waste Stream

Click to download full resolution via product page

Figure 1: Operational workflow for safe handling prior to disposal.

Part 3: Disposal Procedures
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This section details the Halogenated Waste Stream protocol. The presence of lodine and
Bromine makes this compound "High BTU" waste, but it cannot be mixed with non-halogenated
solvents (like Acetone/Methanol) in the main waste stream because halogenated compounds
require higher incineration temperatures (>1100°C) to ensure complete destruction.

Solid Waste (Pure Compound or Contaminated Debris)

[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk.

o Labeling: Affix a hazardous waste tag immediately.
o Constituents: "2'-Bromo-5'-iodoacetophenone, Solid Debris (Gloves/Paper)."[1]
o Hazard Checkbox: Toxic, Irritant.[4]

o Bagging: If the waste is powder, place it inside a sealed Ziploc bag before placing it into the
HDPE waste drum to prevent dust clouds upon opening.

Liquid Waste (Solutions in DMSO, DCM, etc.)

STOP: Do not pour into the "General Organic” or "Non-Halogenated" carboy.

Segregation: Pour into the Halogenated Solvent Waste carboy (Red tag/stripe usually
indicates halogenated in many EHS systems).

o Compatibility Check: Ensure the carboy does not contain strong acids or oxidizers.

e Rinsing: Triple rinse the original glass vial with a compatible solvent (e.g., Dichloromethane).
Add the rinsate to the Halogenated Waste container.

» Defacing: Deface the label on the original empty bottle and dispose of the bottle in the
"Glass/Sharps" bin (if chemically clean) or "Solid Chemical Waste" (if residue remains).

Disposal Decision Tree
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Figure 2: Decision matrix for waste stream segregation.

Part 4: Emergency Response (Spill Protocol)

In the event of a spill, the heavy halogen nature of the compound dictates specific cleanup
methods to prevent environmental leaching.

o Evacuate & Ventilate: Although less volatile than alpha-bromoacetophenone, dust inhalation
is dangerous. Clear the immediate area.[2][3][5][6]

e PPE Upgrade: Wear double nitrile gloves and a P95/N95 respirator if powder is airborne.
o Containment:

o Solids: Do not dry sweep. Cover with wet paper towels (dampened with water) to prevent
dust, then scoop into a bag.

o Liquids: Cover with vermiculite or sand. Do not use combustible materials (like sawdust) if
the solvent is flammable.

o Decontamination: Wash the surface with a dilute surfactant (soap/water). Do not use bleach
(Sodium Hypochlorite), as it may react with residual iodides/bromides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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